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Compound of Interest

Compound Name: 6-Fluoro-4-nitro-1H-indole
CAS No.: 1000340-83-9
Cat. No.: B1343721
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical
properties of 6-Fluoro-4-nitro-1H-indole, a heterocyclic compound of interest in medicinal
chemistry and materials science. The information is compiled from available chemical
databases and literature, presented for ease of use by professionals in research and
development.

Core Physical and Chemical Data

6-Fluoro-4-nitro-1H-indole is a substituted indole, a class of compounds prevalent in bioactive
molecules. The introduction of fluoro- and nitro- groups to the indole scaffold significantly
modifies its electronic and steric properties, influencing its reactivity and potential biological
activity.

General Properties

The fundamental physical and identifying properties of 6-Fluoro-4-nitro-1H-indole are
summarized below. The compound is commercially available as a dark brown powder.[1]
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Property Value Source
CAS Number 1000340-83-9 [11[2]
Molecular Formula CsHsFN202 [1]
Molecular Weight 180.14 g/mol [1]
Appearance Dark brown powder [1]
Purity Typically =97% [1]
IUPAC Name 6-fluoro-4-nitro-1H-indole [1]

Solubility and Thermal Properties

Detailed experimental data for properties such as melting point, boiling point, and specific
solvent solubility for 6-Fluoro-4-nitro-1H-indole are not readily available in the public literature
based on the conducted search. Generally, substituted indoles exhibit solubility in polar organic
solvents like DMSO, DMF, and acetone.[3] Their solubility in water is expected to be low.

Structural Information and Logical Relationships

The structure of 6-Fluoro-4-nitro-1H-indole consists of a bicyclic indole core, which is
substituted with a fluorine atom at position 6 and a nitro group at position 4. This specific
arrangement of functional groups dictates its chemical behavior.
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Figure 1: Structural components and their influence on the properties of 6-Fluoro-4-nitro-1H-
indole.

Experimental Protocols for Physical Property
Determination

While specific experimental data for 6-Fluoro-4-nitro-1H-indole is sparse, the following are
standard, detailed methodologies for determining the key physical properties of solid organic
compounds like it.

Melting Point Determination

The melting point is a critical indicator of purity. The procedure involves heating a small sample
of the solid and observing the temperature range over which it transitions to a liquid.[4]

Apparatus:

» Mel-Temp apparatus or similar melting point device
o Capillary tubes (sealed at one end)

o Thermometer or digital temperature probe

o Sample of the compound

Procedure:

o Sample Preparation: A small amount of the dry, powdered compound is packed into the
bottom of a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. Then, the heating rate is slowed to 1-2°C per minute to ensure
thermal equilibrium.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[4] A pure compound typically exhibits
a sharp melting range of 1-2°C.

The general workflow for this experimental procedure is outlined below.
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Figure 2: Workflow for determining the melting point of a solid organic compound.
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Solubility Determination

Solubility is assessed by observing the dissolution of a solute in a given solvent. This property

is crucial for selecting appropriate solvents for reactions, purification, and formulation.[5][6]

Apparatus:

Small test tubes
Vortex mixer or stirring rod
Graduated pipettes or droppers

A selection of solvents (e.g., water, hexane, toluene, ethanol, acetone, DMSO)

Procedure:

Sample Preparation: Place a small, measured amount (e.g., 10 mg) of the compound into a
test tube.

Solvent Addition: Add a measured volume (e.g., 1 mL) of the chosen solvent to the test tube.

[7]

Mixing: Vigorously mix the contents using a vortex mixer or by stirring for a set period (e.g.,
1-2 minutes).

Observation: Visually inspect the mixture.

o Soluble: The solid completely disappears, forming a clear solution.

o Partially Soluble: Some solid remains, but a noticeable amount has dissolved.
o Insoluble: The solid does not appear to dissolve at all.

Heating (Optional): If the compound is insoluble at room temperature, the mixture can be
gently heated to determine if solubility increases with temperature. Observe if the compound
precipitates upon cooling.
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Spectral Data

Specific tH NMR, 13C NMR, IR, or Mass Spectrometry data for 6-Fluoro-4-nitro-1H-indole
were not found in the surveyed literature. For novel or less-common compounds, this data must
typically be generated experimentally after synthesis. The expected *H NMR spectrum would
show characteristic signals for the indole ring protons, with chemical shifts influenced by the
electron-withdrawing effects of the fluoro and nitro substituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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